Cas no 20948-67-8 (5-chloro-1H-Indole-2-carboxylic acid hydrazide)

• Product Name: 5-chloro-1H-Indole-2-carboxylic acid hydrazide
• CAS No: 20948-67-8
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 1108898
• PubChem ID: 4777821
• Update Time: 2025-04-20

5-chloro-1H-Indole-2-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-Indole-2-carboxylic acid hydrazide
• 5-chloro-1H-indole-2-carbohydrazide
• 5-chloroindole-2-carboxylic acid hydrazide
• CS-0435081
• Oprea1_574510
• PWHHLZAKLPOCGN-UHFFFAOYSA-N
• SCHEMBL4933623
• DTXSID90406451
• Oprea1_859431
• 20948-67-8
• BP-11990
• AKOS004119581

• MDL： MFCD02585494
• Inchi： 1S/C9H8ClN3O/c10-6-1-2-7-5(3-6)4-8(12-7)9(14)13-11/h1-4,12H,11H2,(H,13,14)
• InChI Key： PWHHLZAKLPOCGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(NN)=O)N2

Computed Properties

• Exact Mass: 209.03574
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 70.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives